Cas no 552331-00-7 (4-Iodopyridin-2-amine)

• Product Name: 4-Iodopyridin-2-amine
• CAS No: 552331-00-7
• MF: C₅H₅IN₂
• MW: 220.011072874069
• MDL: MFCD09038163
• CID: 68407
• PubChem ID: 22607551
• Update Time: 2025-06-09

4-Iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Iodopyridin-2-amine
• 1-(2-CYCLOPROPYLCYCLOPROPYL)ETHAN-1-ONE
• 2-AMINO-4-IODOPYRIDINE
• 2-PYRIDINAMINE,4-IODO-
• 4-Iodo-2-aminopyridine
• 2-Pyridinamine, 4-iodo-
• 4-IODOPYRIDIN-2-YLAMINE
• 4-Iodo-2-pyridinamine,
• 4-iodo-pyridin-2-ylamine
• 4-IODO-2-PYRIDINAMINE
• RSMQQONIFJLFAK-UHFFFAOYSA-N
• BCP27254
• 8039AB
• VZ29238
• RP27236
• PB10642
• AB0095811
• AM20061316
• ST24043
• DTXSID20626862
• FT-0646321
• EN300-268559
• MFCD09038163
• AKOS015891671
• 4-iodanylpyridin-2-amine
• A15644
• SY045806
• 552331-00-7
• CS-0040803
• IIS
• SCHEMBL1269239
• J-515579
• AC-27996
• DS-11101

• MDL： MFCD09038163
• Inchi： 1S/C5H5IN2/c6-4-1-2-8-5(7)3-4/h1-3H,(H2,7,8)
• InChI Key： RSMQQONIFJLFAK-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1)N

Computed Properties

• Exact Mass: 219.95000
• Monoisotopic Mass: 219.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 2.056
• Boiling Point: 309.378°C at 760 mmHg
• Flash Point: 140.907°C
• Refractive Index: 1.703
• PSA: 38.91000
• LogP: 1.84960

Additional information on 4-Iodopyridin-2-amine

Comprehensive Overview of 4-Iodopyridin-2-amine (CAS No. 552331-00-7): Properties, Applications, and Industry Trends

4-Iodopyridin-2-amine (CAS No. 552331-00-7) is a halogenated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its iodine substitution at the 4-position and an amine group at the 2-position, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₅H₅IN₂, and unique structural features make it valuable for constructing complex heterocyclic frameworks.

The growing demand for iodinated pyridines in drug discovery has placed 4-Iodopyridin-2-amine at the forefront of modern medicinal chemistry. Researchers frequently explore its applications in Suzuki-Miyaura cross-coupling reactions, a trending topic in synthetic chemistry forums. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with current interests in targeted therapies and infectious disease research.

From a commercial perspective, CAS 552331-00-7 has gained attention due to its use in high-value intermediates for specialty chemicals. The compound's stability and reactivity profile make it suitable for scale-up processes, a frequently searched term in industrial chemistry circles. Quality standards for this material typically require ≥98% purity, with HPLC and NMR characterization being essential analytical benchmarks.

Environmental and regulatory aspects of 4-Iodopyridin-2-amine production have become increasingly important discussion points. Manufacturers now emphasize green chemistry principles in its synthesis, responding to industry demands for sustainable practices. This aligns with search trends showing growing interest in eco-friendly synthetic routes and reduced halogen waste protocols.

The compound's crystalline form and solubility properties (soluble in DMSO, DMF; slightly soluble in ethanol) make it particularly useful for high-throughput screening applications. Recent patent literature reveals innovative uses in fluorescence labeling and molecular probes, areas experiencing rapid growth in biomedical imaging technologies.

Storage and handling recommendations for 4-Iodopyridin-2-amine typically suggest protection from light at 2-8°C under inert atmosphere. These conditions maintain the compound's stability while preventing potential iodine dissociation, a common degradation pathway discussed in chemical preservation forums.

Market analysis indicates rising global demand for CAS 552331-00-7, particularly from contract research organizations and academic institutions. This trend correlates with increased investment in fragment-based drug design and click chemistry applications, both highly searched terms in recent chemical literature.

Technological advancements in catalytic iodination methods have significantly improved the synthesis efficiency of 4-Iodopyridin-2-amine. Current research focuses on transition metal catalysts and microwave-assisted reactions, addressing common queries about process optimization in specialty chemical production.

The compound's role in material science applications has recently expanded, particularly in developing organic semiconductors and coordination polymers. These emerging applications respond to industry needs for advanced electronic materials, a hot topic in materials science research publications.

Quality control protocols for 552331-00-7 increasingly incorporate LC-MS characterization and residual solvent analysis, reflecting stricter regulatory requirements in fine chemical production. These analytical approaches frequently appear in quality assurance discussions across pharmaceutical forums.

Future prospects for 4-Iodopyridin-2-amine appear promising, with potential applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge therapeutic modalities have generated substantial interest in recent medicinal chemistry conferences and publications.